A physicochemical process for fabricating submicrometre calcium iron phosphate spheres†
RSC Advances Pub Date: 2014-08-18 DOI: 10.1039/C4RA04941A
Abstract
We developed a simple and quick physicochemical process for fabricating calcium iron phosphate submicrometre spheres. Here, pulsed laser irradiation was performed to a calcium phosphate reaction mixture supplemented with ferric ions as a light-absorbing agent. The size and chemical composition of the spheres were controllable through the experimental conditions.
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